Cas no 1140438-96-5 (2,4,6-Trifluoro-3-methylphenylboronic acid)

2,4,6-Trifluoro-3-methylphenylboronic acid structure
1140438-96-5 structure
Product Name:2,4,6-Trifluoro-3-methylphenylboronic acid
CAS No:1140438-96-5
MF:C7H6BF3O2
MW:189.927552700043
CID:2194080
Update Time:2023-08-07

2,4,6-Trifluoro-3-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Trifluoro-3-methylphenylboronic acid
    • (2,4,6-trifluoro-3-methylphenyl)boronic acid
    • FCH874317
    • Inchi: 1S/C7H6BF3O2/c1-3-4(9)2-5(10)6(7(3)11)8(12)13/h2,12-13H,1H3
    • InChI Key: ATGZNBFLYKFGLK-UHFFFAOYSA-N
    • SMILES: FC1C(B(O)O)=C(C=C(C=1C)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Topological Polar Surface Area: 40.5
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